Cas no 7267-14-3 (4,5-Dichloronaphthalene-1,8-dicarboxylic anhydride)

• Product Name: 4,5-Dichloronaphthalene-1,8-dicarboxylic anhydride
• CAS No: 7267-14-3
• MF: C₁₂H₄Cl₂O₃
• MW: 267.064361572266
• MDL: MFCD00435975
• CID: 47312
• PubChem ID: 4091816
• Update Time: 2025-09-19

4,5-Dichloronaphthalene-1,8-dicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloronaphthalene-1,8-dicarboxylic anhydride
• 4,5-DICHLORO-1,8-NAPHTHALIC ANHYDRIDE
• 6,7-dichloro-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
• 4,5-Dichlornaphthalin-1,8-dicarbonsaeure-anhydrid
• 4,5-dichloro-naphthalene-1,8-dicarboxylic acid anhydride
• 4,5-dichloronaphthalic anhydride
• 6,7-dichloro-1H,3H-naphtho(1,8-cd)pyran-1,3-dione
• L604
• Naphthalicanhydride, 4,5-dichloro- (7CI,8CI)
• 4,5-Dichloro-1,8-naphthalenedicarboxylicanhydride
• 7267-14-3
• 6,7-Dichlorobenzo[de]isochromene-1,3-dione
• DTXSID30399212
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, 6,7-dichloro-
• 6,7-dichloro-1H,3H-benzo[de]isochromene-1,3-dione
• SCHEMBL11423048
• FT-0689996
• Z56756080
• AKOS002384413
• 8,10-dichloro-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione

• MDL： MFCD00435975
• Inchi： 1S/C12H4Cl2O3/c13-7-3-1-5-9-6(12(16)17-11(5)15)2-4-8(14)10(7)9/h1-4H
• InChI Key： FCSWROAHPQGTNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=O)OC(C3C=CC(=C1C2=3)Cl)=O

Computed Properties

• Exact Mass: 265.95400
• Monoisotopic Mass: 265.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.684
• Boiling Point: 833.5 °C at 760 mmHg
• Flash Point: 833.5 °C at 760 mmHg
• Refractive Index: 1.739
• PSA: 43.37000
• LogP: 3.45720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,8-naphthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives 1,8-naphthalic anhydrides